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Compound of Interest

Compound Name: Stigmasta-5,8-dien-3-ol

CAS No.: 570-72-9

Cat. No.: B565039

Get Quote

Executive Summary
Stigmasta-5,8-dien-3-ol (CAS: 570-72-9) is a rare phytosterol isomer, distinct from the

ubiquitous Stigmasterol (

) and Fucosterol (

).[1] Chemically characterized by a conjugated heteroannular diene system within the sterol
core (specifically between carbons 5 and 8), this molecule is frequently identified as a stable
downstream metabolite or rearrangement product of 5,8-epidioxy sterols (peroxides).[1]

While less common than

or

sterols, Stigmasta-5,8-dien-3-ol possesses unique pharmacological profiles, particularly in
cytotoxicity and antimicrobial applications.[1] This guide details its primary natural reservoirs,
validated isolation protocols, and the critical "peroxide-to-diene" conversion mechanism that
researchers must control during extraction.[1]
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Part 1: Chemical Identity & Structural
Significance[2]

Feature Specification

IUPAC Name (3$\beta$)-Stigmasta-5,8-dien-3-ol

Molecular Formula

Molecular Weight 412.70 g/mol

Key Structural Feature diene system (Double bonds at C5-C6 and C8-

C9)

Isomeric Distinction

Not Stigmasterol (

); Not 7-Dehydrostigmasterol (

)

Precursor Relationship
Often derived from Stigmasta-5,8-epidioxy-3-ol

via thermal/acidic rearrangement

The "Peroxide Connection" (Critical Mechanic)
In many natural sources, particularly marine sponges and fungi, the organism synthesizes a

5,8-epidioxide (a cyclic peroxide bridging C5 and C8).[1] During aggressive extraction (heat or

acidic silica gel chromatography), this peroxide bridge often collapses, rearranging into the

thermodynamically stable 5,8-diene.[1]

Researcher Note: If your goal is the native peroxide, use cold extraction.[1] If your goal is the

diene, acid-catalyzed rearrangement is a valid production step.[1]

Part 2: Primary Natural Reservoirs
The occurrence of Stigmasta-5,8-dien-3-ol is chemotaxonomically specific. Unlike

-sitosterol, it is not found in every plant oil.[1]

Marine Sources (Porifera)
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Marine sponges are the most prolific source of 5,8-oxygenated sterols.[1]

Species:Axinella cannabina and Axinella aruensis.

Context: These sponges produce high concentrations of 5,8-epidioxides. The 5,8-diene is

frequently co-isolated as a metabolite or artifact of the isolation process.[1]

Yield Potential: High, but requires scuba/trawl collection and complex lipid separation.[1]

Medicinal Plants (Plantae)
Specific terrestrial plants contain this isomer, often associated with seed oils or roots.[1]

Stephania delavayi (Menispermaceae): A primary herbal source where the diene is identified

as a distinct constituent.[1]

Cucurbita spp. (Cucurbitaceae):Cucurbita maxima (Pumpkin) and Cucurbita pepo.[1] The

seeds contain a complex phytosterol mixture including the

isomer, though often in lower abundance than

sterols (spinasterol).[1]

Baccharoides anthelmintica: Known for anthelmintic properties, containing this sterol in the

seed oil.[1]

Fungal & Oomycete Sources
Dictyuchus monosporus: An aquatic oomycete (water mold) where this sterol has been

profiled.[1]

Agaricus & Ganoderma spp.: While famous for Ergosterol (

), these fungi produce peroxide intermediates that readily convert to 5,8-dienes under
processing.[1]

Visualization: Chemotaxonomic Distribution
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Figure 1: Chemotaxonomic distribution of Stigmasta-5,8-dien-3-ol sources.

Part 3: Isolation & Purification Protocol
This protocol assumes the use of Stephania delavayi roots or Cucurbita seeds as the starting

material.[1]

Phase 1: Lipid Extraction (Cold Maceration)
Rationale: Cold extraction prevents the uncontrolled degradation of thermolabile precursors.

Pulverization: Grind dried plant material (1 kg) to a fine powder (40 mesh).

Solvent: Macerate in Chloroform:Methanol (2:1 v/v) for 72 hours at room temperature.
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Note: Avoid hot reflux if you wish to profile the native peroxide profile first.

Filtration: Filter and concentrate under reduced pressure (Rotavap) at <40°C to yield the

crude lipid extract.

Phase 2: Saponification (Removal of Triglycerides)
Rationale: Sterols often exist as esters. Saponification releases the free sterol.

Reagent: Dissolve crude extract in 1N KOH in 90% Ethanol.

Reaction: Reflux gently for 2 hours under Nitrogen atmosphere (to prevent oxidation).

Partition: Dilute with water and extract 3x with n-Hexane or Diethyl Ether.

Result: The organic layer contains the Unsaponifiable Matter (USM)—this is your sterol-rich

fraction.[1]

Phase 3: Chromatography (Isolation of the Diene)[1]
Column: Silica Gel 60 (230-400 mesh).[1]

Elution Gradient: Hexane

Hexane:Ethyl Acetate (95:5

80:20).[1]

Fractionation:

sterols (Sitosterol) usually elute later due to polarity.[1]

Stigmasta-5,8-dien-3-ol will elute in the non-polar fractions relative to triterpenoids.

TLC Visualization: Use Liebermann-Burchard reagent.

dienes typically show a distinct color change (often shifting red-to-blue) compared to the
standard green of

-sitosterol.[1]
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Phase 4: Structural Validation (NMR)
To confirm the

system, look for these specific NMR signals (in

):

H-6 (Olefinic): A multiplet around

5.10 - 5.30 ppm.[1]

C-5 & C-8 (Quaternary):

C NMR will show distinct quaternary shifts for the bridgehead carbons (approx

140-145 ppm depending on shielding).[1]

Absence of C-22 double bonds: Ensure no signals appear at

5.0-5.2 ppm (characteristic of Stigmasterol).[1]

Part 4: Biosynthetic & Degradation Logic
Understanding the origin of this molecule allows for "guided synthesis" from natural precursors.

The Rearrangement Mechanism
In marine sponges (Axinella), the organism produces Stigmasta-5,8-epidioxy-3-ol as a defense

metabolite.[1]

Acid Catalysis: In the presence of trace acid (silica gel protons), the peroxide bridge opens.

[1]

Dehydration: The molecule loses water/oxygen.

Diene Formation: The double bonds migrate to the thermodynamically stable conjugated 5,8-

position.
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Experimental Implication: If natural abundance is low, researchers can create Stigmasta-5,8-
dien-3-ol by isolating the peroxide fraction from Axinella sponges and subjecting it to acid

hydrolysis (HCl/MeOH).[1]
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Figure 2: The conversion pathway from natural peroxide precursors to the 5,8-diene.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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